Cas no 2171539-70-9 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2171539-70-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6027333
• PubChem ID: 165820345
• Update Time: 2025-10-10

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxolane-2-carboxylic acid
• EN300-1550011
• 2171539-70-9

• Inchi： 1S/C25H28N2O6/c1-2-21(23(28)26-13-15-11-12-32-22(15)24(29)30)27-25(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,2,11-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： CWJAAFVSKZTZIL-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic Acid (CAS No. 2171539-70-9)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid, identified by its CAS number 2171539-70-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenyl moiety and an oxolane ring, both of which contribute to its unique chemical and biological properties.

The molecular structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid is meticulously designed to interact with biological targets in a highly specific manner. The presence of the fluorenyl group, a well-known luminescent and photostable moiety, suggests potential applications in imaging techniques and as a probe for biological assays. Additionally, the methoxycarbonyl and amide functional groups enhance the compound's solubility and reactivity, making it a valuable candidate for drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The oxolane ring in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid is particularly noteworthy, as it has been shown to improve the metabolic stability and bioavailability of associated molecules. This has led to its exploration as a scaffold for various pharmacological applications.

The compound's potential in medicinal chemistry is further underscored by its ability to modulate biological pathways through precise interactions with target proteins and enzymes. The amine and carboxylic acid functionalities provide multiple sites for chemical modification, allowing researchers to tailor the compound's properties for specific therapeutic needs. This flexibility has made it a subject of interest in the design of inhibitors for kinases, proteases, and other critical enzymes involved in disease pathways.

Recent studies have highlighted the compound's role in preclinical drug discovery. For instance, derivatives of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid have been investigated for their potential in treating inflammatory diseases by inhibiting key pro-inflammatory cytokines. The fluorenyl group's ability to enhance binding affinity and selectivity has been particularly advantageous in these studies.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorenylmethoxycarbonyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex oxolane ring structure efficiently.

The pharmacokinetic properties of this compound are also under intense scrutiny. Studies have demonstrated that modifications to the molecular structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, researchers aim to develop derivatives with improved therapeutic efficacy and reduced side effects.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171539-70-9) represents a promising candidate in the realm of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.